Cas no 106660-92-8 (Pentanoic acid, 2-bromo-2-(1-methylethyl)-)

• Product Name: Pentanoic acid, 2-bromo-2-(1-methylethyl)-
• CAS No: 106660-92-8
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• CID: 1177913
• Update Time: 2024-08-05

Pentanoic acid, 2-bromo-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-bromo-2-(1-methylethyl)-

• Inchi： 1S/C8H15BrO2/c1-4-5-8(9,6(2)3)7(10)11/h6H,4-5H2,1-3H3,(H,10,11)
• InChI Key： FSCCZRFCIRROCJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(Br)(C(C)C)CCC

Computed Properties

• Exact Mass: 222.02555

Experimental Properties

• Density: 1.321±0.06 g/cm3(Predicted)
• Boiling Point: 267.9±13.0 °C(Predicted)
• PSA: 37.3
• pka: 2.93±0.40(Predicted)